Cas no 56195-26-7 (1H-Benzimidazole-2-acetonitrile,a-[2,3-dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-isoindol-1-ylidene]-)

• Product Name: 1H-Benzimidazole-2-acetonitrile,a-[2,3-dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-isoindol-1-ylidene]-
• CAS No: 56195-26-7
• MF: C₂₆H₂₂N₆O₄
• MW: 482.490684986115
• CID: 374611
• PubChem ID: 135764806
• Update Time: 2025-04-19

1H-Benzimidazole-2-acetonitrile,a-[2,3-dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-isoindol-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-acetonitrile,a-[2,3-dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-isoindol-1-ylidene]-
• 2-(1,3-dihydrobenzimidazol-2-ylidene)-2-[(3Z)-3-[1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-1,3-diazinan-5-ylidene]isoindol-1-yl]acetonitrile
• alpha.-[2,3-dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-isoindol-1-ylidene]-1H-benzimidazole-2-acetonitrile
• 1,3-dihydro-2H-benzimidazol-2-ylidene{(1Z)-1-[1-(3-methoxypropyl)-3-methyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene]-1H-isoindol-3-yl}acetonitrile
• alpha-(2,3-Dihydro-3-(tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene)-1H-isoindol-1-ylidene)-1H-benzimidazole-2-acetonitrile
• DTXSID001100344
• 56195-26-7
• alpha-[2,3-dihydro-3-[tetrahydro-1-(3-methoxypropyl)-3-methyl-2,4,6-trioxo-5(2H)-pyrimidinylidene]-1H-isoindol-1-ylidene]-1H-benzimidazole-2-acetonitrile
• EINECS 260-048-5
• NS00056031

• Inchi： 1S/C26H22N6O4/c1-31-24(33)20(25(34)32(26(31)35)12-7-13-36-2)22-16-9-4-3-8-15(16)21(30-22)17(14-27)23-28-18-10-5-6-11-19(18)29-23/h3-6,8-11,30,33H,7,12-13H2,1-2H3
• InChI Key： UDKDYQGTCXKZSE-UHFFFAOYSA-N
• SMILES： OC1=C(C(N(C(N1C)=O)CCCOC)=O)C1=C2C=CC=CC2=C(/C(/C#N)=C2/N=C3C=CC=CC3=N/2)N1

Computed Properties

• Exact Mass: 482.170253
• Monoisotopic Mass: 482.170253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127
• XLogP3: 1.1

Experimental Properties

• Density: 1.43
• Boiling Point: 575.6°Cat760mmHg
• Flash Point: 301.9°C
• Refractive Index: 1.713